Cas no 88848-79-7 ((-)-Cholesterol NHS succinate)

• Product Name: (-)-Cholesterol NHS succinate
• CAS No: 88848-79-7
• MF: C₃₅H₅₃NO₆
• MW: 583.798431158066
• MDL: MFCD09952650
• CID: 731316
• Update Time: 2025-06-13

(-)-Cholesterol NHS succinate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-,4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxobutanoate
• 4-[(10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]-2-hydroxy-2-azaspiro[4.4]nonane-1,3,6,9-tetrone
• cholesterylsuccinyl-N-hydroxysuccinimide
• CID 137796201
• (-)-Cholesterol NHS succinate

• MDL： MFCD09952650
• Inchi： 1S/C35H53NO6/c1-22(2)7-6-8-23(3)27-11-12-28-26-10-9-24-21-25(17-19-34(24,4)29(26)18-20-35(27,28)5)41-32(39)15-16-33(40)42-36-30(37)13-14-31(36)38/h9,22-23,25-29H,6-8,10-21H2,1-5H3/t23?,25?,26-,27?,28+,29-,34-,35+/m0/s1
• InChI Key： QPNAGEBWCJBNPO-SQKVSENPSA-N
• SMILES： O(C(CCC(=O)ON1C(CCC1=O)=O)=O)C1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)C(C(C)CCCC(C)C)CC[C@@H]21

Computed Properties

• Exact Mass: 565.376724
• Monoisotopic Mass: 565.376724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90

Experimental Properties

• Density: 1.18
• Boiling Point: 692.7°C at 760 mmHg
• Flash Point: 372.7°C
• Refractive Index: 1.573
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated and Sonicated), Water (Slightly, Heated)

Additional information on (-)-Cholesterol NHS succinate

Introduction to (-)-Cholesterol NHS Succinate (CAS No. 88848-79-7)

Chemical compounds play a pivotal role in the pharmaceutical and biotechnology industries, particularly in the development of innovative therapeutic agents. One such compound, (-)-Cholesterol NHS succinate, with the CAS number 88848-79-7, has garnered significant attention due to its unique chemical properties and potential applications in drug design and synthesis. This introduction delves into the compound's structure, reactivity, and recent advancements in its utilization within the field of medicinal chemistry.

The molecular structure of (-)-Cholesterol NHS succinate is derived from cholesterol, a well-known sterol that is an essential component of cell membranes. The cholesterol backbone is modified by the introduction of a succinate moiety, which enhances its solubility and reactivity. The NHS (N-hydroxysuccinimide) group is a key functional handle that facilitates conjugation with various biomolecules, making it a valuable intermediate in the synthesis of peptidomimetics, antibodies, and other therapeutic proteins.

In recent years, there has been a surge in research focused on cholesterol-based derivatives due to their potential as pharmacological agents. Specifically, (-)-Cholesterol NHS succinate has been explored for its role in modulating lipid raft formation and membrane dynamics. These properties are particularly relevant in the context of drug delivery systems, where controlling membrane permeability and targeting specific cellular compartments is crucial for enhancing therapeutic efficacy.

One of the most compelling applications of (-)-Cholesterol NHS succinate is in the development of targeted drug delivery systems. Researchers have leveraged its ability to interact with cellular membranes to create nanoparticles that can selectively deliver therapeutic payloads to sites of interest. For instance, studies have demonstrated its use in constructing liposomes and micelles that can encapsulate hydrophobic drugs, improving their bioavailability and reducing systemic toxicity.

The utility of (-)-Cholesterol NHS succinate extends beyond drug delivery into the realm of diagnostic imaging. Functionalized derivatives of this compound have been employed as contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). By integrating cholesterol-based moieties with imaging probes, researchers have developed novel contrast agents that offer higher sensitivity and specificity compared to traditional imaging agents.

In addition to its applications in diagnostics and drug delivery, (-)-Cholesterol NHS succinate has shown promise in the development of immunotherapeutic agents. The ability to conjugate this compound with antigens or antibodies has enabled the creation of novel vaccine adjuvants and immunocytokines. These advancements are particularly relevant in the context of personalized medicine, where tailored immunotherapies are designed to elicit specific immune responses against pathogens or cancer cells.

The synthesis of (-)-Cholesterol NHS succinate involves a series of well-established organic reactions, including esterification and nucleophilic substitution. The process typically begins with cholesterol-3-O-succinic acid chloride, which is then converted into the corresponding NHS ester using sodium hydroxide. This synthetic route is highly efficient and scalable, making it suitable for industrial production.

The chemical stability of (-)-Cholesterol NHS succinate under various conditions is another critical factor that contributes to its widespread use. Studies have shown that this compound remains stable under physiological conditions but exhibits enhanced reactivity in the presence of nucleophiles. This property makes it an ideal candidate for conjugation reactions with biomolecules such as peptides, proteins, and carbohydrates.

Efforts to optimize the synthetic pathways for (-)-Cholesterol NHS succinate have led to significant improvements in yield and purity. Recent advances in green chemistry have also influenced the development of more sustainable synthetic methods. For example, catalytic processes that minimize waste generation and energy consumption are being explored as alternatives to traditional synthetic routes.

The impact of computational chemistry on the design and optimization of cholesterol-based derivatives cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of these compounds at a molecular level, facilitating the rational design of novel derivatives with enhanced properties. This approach has been instrumental in identifying optimal reaction conditions and predicting potential side products.

In conclusion, (-)-Cholesterol NHS succinate (CAS No. 88848-79-7) represents a versatile chemical entity with broad applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for constructing advanced drug delivery systems, diagnostic agents, and immunotherapies. As research continues to uncover new applications for this compound, its significance in modern medicinal chemistry is likely to grow even further.